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Compound of Interest

Compound Name: Methyl vanillate-d3

Cat. No.: B1148041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl vanillate-d3, a deuterated isotopologue of Methyl vanillate. This
document is intended for use by researchers, scientists, and professionals in drug development
and related fields. It includes a summary of quantitative data, detailed experimental protocols
for property determination, and a visualization of the relevant biological signaling pathway.

Core Physical and Chemical Properties

Methyl vanillate-d3, with the chemical formula CoH7D30s4, is the deuterated form of Methyl
vanillate, where the three hydrogen atoms of the methoxy group are replaced with deuterium.
[1] This isotopic labeling is particularly useful in pharmacokinetic and metabolic studies,
allowing for the differentiation and quantification of the compound from its endogenous or non-
labeled counterparts.[2]

While extensive experimental data for the physical properties of Methyl vanillate-d3 are not
readily available, the properties are expected to be very similar to those of the non-deuterated
Methyl vanillate. The primary difference will be in the molecular weight.

Table 1: Physical and Chemical Properties of Methyl vanillate and Methyl vanillate-d3
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Property Methyl vanillate Methyl vanillate-d3  Data Source
Molecular Formula CoH1004 CoH7D304 [3]
Molecular Weight 182.17 g/mol 185.20 g/mol [1]
CAS Number 3943-74-6 1394230-40-0 [1]
White to light yellow )
Appearance ] Solid
solid
Not explicitly
] ] available; expected to
Melting Point 64-67 °C o [3]
be very similar to
Methyl vanillate.
Not explicitly
N ) available; expected to
Boiling Point 285-287 °C o [3]
be very similar to
Methyl vanillate.
N Soluble in chloroform Expected to have
Solubility [3]

and methanol.

similar solubility.

Experimental Protocols

The following are detailed, standardized methodologies for determining the key physical

properties of organic compounds like Methyl vanillate-d3.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

e Capillary tubes (sealed at one end)

e Thermometer
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e Mortar and pestle

e Spatula

Procedure:

Ensure the Methyl vanillate-d3 sample is dry and finely powdered using a mortar and
pestle.

o Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm.

o Place the capillary tube into the heating block of the melting point apparatus.

e Heat the sample rapidly to a temperature approximately 10-15 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes liquid (T2).

e The melting point range is reported as T1-T2.

Determination of Boiling Point (Microscale Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)
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o Rubber band or wire to attach the test tube to the thermometer

Procedure:

Place a small amount (0.5-1 mL) of liquid Methyl vanillate-d3 into the small test tube.
 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

 Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the assembly into a heating bath.

o Heat the bath gradually. As the boiling point is approached, a stream of bubbles will emerge
from the open end of the capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the substance.

Determination of Solubility (Shake-Flask Method)

Objective: To determine the concentration of a saturated solution of the compound in a specific
solvent at a given temperature.

Apparatus:

 Vials with screw caps

Analytical balance

Constant temperature shaker bath

Syringe filters (e.g., 0.45 um PTFE)

Volumetric flasks
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e Analytical instrument for quantification (e.g., HPLC-UV)
Procedure:

e Add an excess amount of solid Methyl vanillate-d3 to a known volume of the desired
solvent in a sealed vial.

o Place the vial in a constant temperature shaker bath and agitate for a predetermined period
(e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, allow the vial to stand in the constant temperature bath for a sufficient
time for the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe
filter to remove any undissolved patrticles.

o Accurately dilute the filtered saturated solution with the solvent.

e Analyze the concentration of Methyl vanillate-d3 in the diluted solution using a calibrated
analytical method, such as HPLC-UV.

o Calculate the solubility based on the measured concentration and the dilution factor.

Biological Activity: Wnt/B-Catenin Signaling
Pathway

Methyl vanillate is a known activator of the Wnt/B-catenin signaling pathway.[2] This pathway is
crucial for a wide range of cellular processes, including proliferation, differentiation, and cell
fate determination. Dysregulation of this pathway is implicated in various diseases, including
cancer.

The activation of the Wnt/[3-catenin pathway by Methyl vanillate involves the stabilization and
nuclear translocation of -catenin. In the absence of a Wnt signal, -catenin is targeted for
degradation by a "destruction complex" consisting of Axin, APC, GSK3, and CK1. Upon
activation by a ligand like Methyl vanillate, this complex is inhibited, leading to the accumulation
of B-catenin in the cytoplasm. This accumulated 3-catenin then translocates to the nucleus,
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where it acts as a transcriptional co-activator with TCF/LEF family transcription factors to
regulate the expression of target genes.

Extracellular Space

Methyl vanillate-d3 iNC0S

Nucleus

binds , [INSSPRSI activates

Click to download full resolution via product page

Caption: Wnt/B-catenin signaling pathway activated by Methyl vanillate-d3.

Experimental Workflow for Assessing Wnt/f3-Catenin
Pathway Activation

The following workflow outlines a typical experiment to confirm the activation of the Wnt/[3-
catenin pathway by Methyl vanillate-d3 in a cell-based assay.
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Caption: Workflow for assessing Wnt/[3-catenin pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Methyl
Vanillate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148041#physical-properties-of-methyl-vanillate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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